N-(5-methyl-2-pyridinyl)-3-(4-oxo-1,2,3-benzotriazin-3(4H)-yl)propanamide

• IUPAC Name: N-(5-methylpyridin-2-yl)-3-(4-oxo-1,2,3-benzotriazin-3-yl)propanamide
• InChI: InChI=1S/C16H15N5O2/c1-11-6-7-14(17-10-11)18-15(22)8-9-21-16(23)12-4-2-3-5-13(12)19-20-21/h2-7,10H,8-9H2,1H3,(H,17,18,22)
• InChI Key: NSGQGQRVUVESBU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC(=O)CCN2C(=O)C3=CC=CC=C3N=N2
• Molecular Formula: C16H15N5O2
• Molecular Weight: 309.32 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves coupling reactions of specific acids with substituted benzylamines in the presence of coupling agents like N,N-carbonyldiimidazole (CDI), leading to the generation of final compounds confirmed via spectral data (NMR, LC-MS) (Kamiński et al., 2015). Such synthetic pathways are crucial for developing new hybrid anticonvulsant agents and other pharmaceuticals.

Molecular Structure Analysis

Crystallographic studies provide insights into the molecular structure, such as the orthorhombic chiral space group crystallization and supramolecular helical chain formation through hydrogen bonding, observed in compounds with similar frameworks (Shi‐Wei Wang & Wenrui He, 2011). Understanding the molecular structure is vital for applications in medicinal chemistry and materials science.

Chemical Reactions and Properties

Compounds with the benzotriazinyl motif exhibit reactivity patterns, such as higher yields of acylated product when reacted with secondary amines, compared to other heterobifunctional coupling reagents. This enhanced reactivity suggests potential in chemical synthesis and drug design applications (Janout et al., 1999).

Physical Properties Analysis

The physical properties, including solubility, melting point, and stability, are determined by the compound's structural features. Crystallographic data, like those provided for similar compounds, help in understanding these properties, which are crucial for pharmaceutical formulation and material science applications (Reham A. Mohamed-Ezzat et al., 2023).

Chemical Properties Analysis

The chemical properties, such as reactivity towards various reagents, potential for substitution reactions, and stability under different conditions, are essential for the compound's applications in synthesis and drug development. Studies on similar N-substituted compounds provide valuable insights into these aspects, influencing their application scope (Dassonville et al., 2008).

Scientific Research Applications

Organic Synthesis and Chemical Properties

• The palladium-promoted synthesis of hydroxy-substituted benzo[b]carbazoloquinone cyanamides demonstrates the utility of related compounds in organic synthesis, leveraging pyridine derivatives for chemoselective cleavage processes (Knölker & O'sullivan, 1994).
• β-Lithiations of carboxamides have been employed to synthesize β-substituted-α,β-unsaturated amides, showcasing the chemical versatility and reactivity of related amide structures in the creation of new chemical entities (Katritzky, Szajda, & Lam, 1993).

Medicinal Chemistry and Pharmacology

• A study focused on the design, synthesis, and biological evaluation of new hybrid anticonvulsants derived from related propanamide derivatives, highlighting the approach to coupling pharmacophores for enhanced antiepileptic efficacy (Kamiński et al., 2015).
• The development of prodrugs for topical administration in clinical trials for age-related macular degeneration showcases the therapeutic potential of benzotriazine derivatives in addressing vascular and retinal pathologies (Palanki et al., 2008).

Antiviral and Antitumor Applications

• Activation of benzotriazine 1,4-dioxide antitumor agents to oxidizing species following their one-electron reduction illustrates the mechanistic basis for their anticancer activity, providing a foundation for the development of novel antitumor therapies (Anderson et al., 2003).